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Compound of Interest

Compound Name: 2(3H)-Benzofuranone, hexahydro-

Cat. No.: B1619639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the fragrance profiles of several

hexahydrobenzofuranone derivatives, a class of compounds often utilized in the fragrance

industry for their diverse and desirable olfactory characteristics. This document summarizes

available quantitative data, details the experimental protocols used for fragrance assessment,

and visualizes key scientific concepts as required.

Comparative Fragrance Profiles
The fragrance profiles of hexahydrobenzofuranone derivatives are diverse, ranging from fruity

and floral to woody and spicy notes. The following table summarizes the available data on the

olfactory characteristics of selected derivatives.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1619639?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound

Name
CAS Number

Molecular

Formula

Fragrance

Profile / Odor

Descriptors

Odor Threshold

Hexahydro-3H-

benzofuran-2-

one

6051-03-2 C₈H₁₂O₂

Coconut,

Coumarinic,

Sweet, Herbal,

Spicy, Woody[1]

Data Not

Available

3-

Ethylhexahydro-

2(3H)-

benzofuranone

54491-17-7 C₁₀H₁₆O₂

Fragrance agent

(specific

descriptors not

detailed in the

provided results)

[2]

Data Not

Available

Hexahydro-3,6-

dimethyl-2(3H)-

benzofuranone

92015-65-1 C₁₀H₁₆O₂

Fragrance

ingredient

(specific

descriptors not

detailed in the

provided results)

[3][4]

Data Not

Available

4,4,7a-Trimethyl-

5,6,7,7a-

tetrahydro-2(4H)-

benzofuranone

15356-74-8 C₁₁H₁₆O₂ Floral, Fruity[5]
Data Not

Available

Experimental Protocols
The characterization of fragrance profiles relies on a combination of instrumental analysis and

human sensory evaluation. The following are detailed methodologies for key experiments in

this field.

Gas Chromatography-Olfactometry (GC-O)
Gas Chromatography-Olfactometry (GC-O) is a pivotal technique for separating and identifying

odor-active compounds within a sample.[6][7]
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Objective: To separate volatile compounds and have a trained sensory panel assess the odor

of each compound as it elutes from the gas chromatograph.

Instrumentation:

Gas Chromatograph (GC) coupled with a Flame Ionization Detector (FID) and an Olfactory

Detection Port (ODP).

Capillary Column: Typically a non-polar or medium-polarity column (e.g., DB-5 or HP-

INNOWAX).

Procedure:

Sample Preparation: The hexahydrobenzofuranone derivative is diluted in an appropriate

solvent (e.g., ethanol) to a suitable concentration.

Injection: A small volume (typically 1 µL) of the sample is injected into the GC inlet.

GC Separation: The oven temperature is programmed to ramp up, allowing for the

separation of compounds based on their boiling points and interactions with the column's

stationary phase.

Effluent Splitting: The column effluent is split, with a portion directed to the FID for chemical

detection and the other to the ODP for sensory analysis.[7]

Olfactory Evaluation: A trained panel of assessors sniffs the effluent from the ODP and

records the perceived odor descriptors, intensity, and duration for each eluting compound.

Data Analysis: The data from the FID and the sensory panel are combined to create an

aromagram, which correlates specific chemical compounds with their perceived odors.

Sensory Evaluation
Sensory evaluation provides qualitative and quantitative data on the overall fragrance profile of

a substance.[8]

Objective: To characterize the fragrance of a hexahydrobenzofuranone derivative using a

trained sensory panel.
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Panelists: A panel of trained individuals with demonstrated olfactory acuity and consistency.

Procedure:

Sample Presentation: The fragrance compound is presented to the panelists on a neutral

medium, such as a smelling strip, at a standardized concentration.

Evaluation Environment: The evaluation is conducted in a well-ventilated, odor-free room to

prevent sensory fatigue and cross-contamination.

Descriptive Analysis: Panelists independently evaluate the fragrance and provide detailed

descriptions of the perceived odors using a standardized lexicon of terms.

Intensity Rating: The intensity of each perceived odor attribute is rated on a defined scale

(e.g., a 5-point or 10-point scale).

Data Compilation and Analysis: The descriptive and intensity data from all panelists are

collected and statistically analyzed to generate a comprehensive fragrance profile.

Visualizations
Olfactory Signal Transduction Pathway
The perception of smell is initiated by the interaction of odorant molecules with olfactory

receptors in the nasal cavity, triggering a complex signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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